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Compound of Interest

Compound Name: Lisuride Maleate

Cat. No.: B010321

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Lisuride Maleate. Due to its high acute toxicity, strict
adherence to these procedures is critical to ensure personnel safety and prevent environmental
contamination. Lisuride Maleate is an ergot derivative and a potent dopamine agonist used in
research for conditions like Parkinson's disease.[1][2][3][4][5] The information herein is
compiled from safety data sheets (SDS) to ensure a comprehensive overview of necessary
precautions.

Hazard Identification and Classification

Lisuride Maleate is classified as a highly hazardous substance. Multiple safety data sheets
emphasize its acute toxicity.[6][7][8] Ingestion, skin contact, or inhalation can be fatal.[6]

Summary of Hazard Information

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral H300: Fatal if
Danger

(Category 2) swallowed[6][7][8]

Acute Toxicity, Dermal H310: Fatal in contact
Danger

(Category 1) with skin[6]

| Acute Toxicity, Inhalation (Category 2) | | Danger | H330: Fatal if inhaled[6] |
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Note: Some sources classify the hazards as Category 2 (Harmful), but the most conservative
and repeated classification is Category 1/2 (Fatal), which should be adopted for all safety
procedures.[9]

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the
hazardous substance.[10] Engineering controls like a fume hood are the primary line of
defense, supplemented by the following PPE.[7][11]

Recommended PPE for Handling Lisuride Maleate

Body Part Protective Equipment Standard | Specification

Standard BS EN 374:2003
or equivalent.[7]
Suggested: Nitrile gloves

e Chemical-resistant, (e.g., AnsellPro Sol-Vex
ands
disposable gloves style 37-175, 15 mil
thickness for splash
protection).[11] Double
gloving is recommended.
Safety glasses with side- Ensure full coverage to protect
Eyes/Face ) )
shields or safety goggles against dust and splashes.[8]

) A disposable, solid-front gown
Lab coat / Impervious )
Body is recommended to prevent

protective clothing ]
skin contact.[8][11]

| Respiratory| NIOSH-approved respirator | Required if not handled within a certified chemical
fume hood or if dust formation is possible.[8][9] Use a fume hood whenever possible.[7][11] |

Operational Plan: Step-by-Step Handling Protocol

This protocol covers the lifecycle of Lisuride Maleate in the laboratory, from receipt to use in
experiments.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://venogen.com/wp-content/uploads/2023/10/lisuride-cas-18016-80-3-safety-data-sheet.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://documents.tocris.com/pdfs/tocris_msds/4052_sds.pdf?1628475439
https://static.cymitquimica.com/products/TR/pdf/sds-L469078.pdf
https://www.benchchem.com/product/b010321?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/4052_sds.pdf?1628475439
https://static.cymitquimica.com/products/TR/pdf/sds-L469078.pdf
https://file.medchemexpress.com/batch_PDF/HY-110080/Lisuride-maleate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-110080/Lisuride-maleate-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/TR/pdf/sds-L469078.pdf
https://file.medchemexpress.com/batch_PDF/HY-110080/Lisuride-maleate-SDS-MedChemExpress.pdf
https://venogen.com/wp-content/uploads/2023/10/lisuride-cas-18016-80-3-safety-data-sheet.pdf
https://documents.tocris.com/pdfs/tocris_msds/4052_sds.pdf?1628475439
https://static.cymitquimica.com/products/TR/pdf/sds-L469078.pdf
https://www.benchchem.com/product/b010321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Preparation and Area Setup

Step 1: Designate a specific area for handling Lisuride Maleate, preferably within a certified
chemical fume hood.[7][11]

Step 2: Ensure a safety shower and eyewash station are accessible and have been recently
tested.[7][8]

Step 3: Cover the work surface with absorbent, disposable bench paper.

Step 4: Assemble all necessary materials (e.g., spatulas, weigh boats, containers, solvent)
within the fume hood to minimize movement in and out of the containment area.

Step 5: Don all required PPE as specified in the table above before proceeding.

. Weighing and Aliquoting (Solid Form)

Step 1: Perform all manipulations of solid Lisuride Maleate inside a chemical fume hood to
prevent inhalation of dust particles.[7][11]

Step 2: Open the primary container with care.

Step 3: Use dedicated spatulas and weigh paper to measure the desired amount. Avoid
creating dust clouds.

Step 4: Place the weighed powder into a secondary container suitable for your experiment.

Step 5: Tightly seal the primary stock container and wipe the exterior with a damp cloth (e.g.,
70% ethanol) before returning it to its secure, locked storage location.[8]

. Solution Preparation

Step 1: Prepare all solutions within the chemical fume hood.

Step 2: Add solvent to the vessel containing the pre-weighed Lisuride Maleate.

Step 3: Ensure the container is securely capped before mixing or vortexing.
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o Step 4: Clearly label the final solution with the chemical name, concentration, date, and
hazard pictograms.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.
1. First Aid Measures

 In case of skin contact: Immediately remove all contaminated clothing.[6] Wash the affected
area thoroughly with copious amounts of soap and water for at least 15 minutes.[7][9] Seek
immediate medical attention.[7]

 In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, holding the eyelids open.[7][9] Remove contact lenses if present and easy to do.
Seek immediate medical attention.[8]

 If inhaled: Move the person to fresh air.[8] If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[6][7]

o If swallowed: Do NOT induce vomiting.[6] Rinse the mouth with water.[8] Never give anything
by mouth to an unconscious person.[7] Call a physician or poison control center immediately.

[71[8]
2. Spill Response
o Step 1: Evacuate non-essential personnel from the area.[7]
o Step 2: Ensure you are wearing full PPE, including respiratory protection.
o Step 3: Cover the spill with a suitable absorbent material.

o Step 4: Carefully sweep or collect the absorbed material into a designated hazardous waste
container.[7] Avoid generating dust.

o Step 5: Decontaminate the spill area with an appropriate cleaning agent, and then wash with
soap and water.
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o Step 6: Place all cleaning materials and contaminated PPE into the hazardous waste
container.

Disposal Plan: Step-by-Step Waste Management

Dispose of all Lisuride Maleate waste as hazardous material in accordance with local, state,
and federal regulations.[8]

1. Waste Segregation and Collection

o Step 1: Designate a specific, clearly labeled, and sealed container for all Lisuride Maleate
waste.

e Step 2: This includes empty primary containers, contaminated labware (weigh boats, pipette
tips), used bench paper, and any contaminated PPE.

o Step 3: Do not mix Lisuride Maleate waste with other chemical waste streams unless
specifically approved by your institution's environmental health and safety (EHS) department.

2. Decontamination of Reusable Equipment

o Step 1. Submerge reusable equipment (e.g., glassware, spatulas) in a suitable cleaning
solution known to degrade the compound. Consult your EHS office for an appropriate
validated method.

o Step 2: After decontamination, wash the equipment thoroughly with soap and water.
o Step 3: Dispose of the initial cleaning solution as hazardous waste.

3. Final Disposal

o Step 1: Once the hazardous waste container is full, seal it securely.

o Step 2: Arrange for pickup and disposal through your institution's certified hazardous waste
management program.

Safe Handling Workflow for Lisuride Maleate
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Caption: Workflow for the safe handling of Lisuride Maleate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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